(1-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)piperidin-4-yl)(4-(cyclopropylsulfonyl)piperazin-1-yl)methanone

• IUPAC Name: (4-cyclopropylsulfonylpiperazin-1-yl)-[1-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]piperidin-4-yl]methanone
• InChI: InChI=1S/C19H26N8O3S/c28-19(25-7-9-26(10-8-25)31(29,30)16-1-2-16)15-3-5-24(6-4-15)17-11-18(22-13-21-17)27-14-20-12-23-27/h11-16H,1-10H2
• InChI Key: SMHOBYNYLONIGE-UHFFFAOYSA-N
• Canonical SMILES: C1CC1S(=O)(=O)N2CCN(CC2)C(=O)C3CCN(CC3)C4=NC=NC(=C4)N5C=NC=N5
• Molecular Formula: C19H26N8O3S
• Molecular Weight: 446.5 g/mol

Description

The compound contains several functional groups including a 1,2,4-triazole ring, a pyrimidine ring, a piperidine ring, and a piperazine ring. Compounds containing these functional groups are often found in pharmaceuticals and have various biological activities.

Synthesis Analysis

While the specific synthesis pathway for this compound is not available, similar compounds are typically synthesized through a series of reactions including nucleophilic substitution and ring closure reactions.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these functional groups. Techniques such as NMR and MS analysis are typically used to confirm the structure of synthesized compounds.

Scientific Research Applications

Anticancer Agents

• .

Antibacterial Activity

• .

Aromatase Inhibition

• .

Photostabilizers and Corrosion Inhibitors

• .

Cytotoxic Activity Against Specific Cancer Cell Lines

• .

Drug Discovery and Medicinal Chemistry

• .

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, some 1,2,4-triazole derivatives have been found to have anticancer activity, potentially through inducing apoptosis in cancer cells.